N-(3,4-dichlorophenyl)-3-fluorobenzenesulfonamide

• Molecular Formula: C12H8Cl2FNO2S
• Molecular Weight: 320.2 g/mol
• IUPAC Name: N-(3,4-dichlorophenyl)-3-fluorobenzenesulfonamide
• InChI: InChI=1S/C12H8Cl2FNO2S/c13-11-5-4-9(7-12(11)14)16-19(17,18)10-3-1-2-8(15)6-10/h1-7,16H
• InChI Key: JZUYJYKKLOUOSJ-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)S(=O)(=O)NC2=CC(=C(C=C2)Cl)Cl)F

Description

N-(3,4-dichlorophenyl)-3-fluorobenzenesulfonamide, also known as DCF, is a chemical compound that has gained significant attention in the field of scientific research. It is a member of the sulfonamide family and is commonly used as a reagent in organic synthesis. In

Mechanism of Action

N-(3,4-dichlorophenyl)-3-fluorobenzenesulfonamide works by inhibiting the activity of carbonic anhydrase, an enzyme that is involved in the regulation of pH in the body. By inhibiting the activity of carbonic anhydrase, N-(3,4-dichlorophenyl)-3-fluorobenzenesulfonamide disrupts the pH balance of cancer cells, leading to their death. Additionally, N-(3,4-dichlorophenyl)-3-fluorobenzenesulfonamide has been found to inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
N-(3,4-dichlorophenyl)-3-fluorobenzenesulfonamide has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, bacteria, and fungi. Additionally, N-(3,4-dichlorophenyl)-3-fluorobenzenesulfonamide has been found to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases. However, further research is needed to fully understand the biochemical and physiological effects of N-(3,4-dichlorophenyl)-3-fluorobenzenesulfonamide.

Advantages and Limitations for Lab Experiments

N-(3,4-dichlorophenyl)-3-fluorobenzenesulfonamide has several advantages for lab experiments. It is easy to synthesize and purify, making it readily available for use in research. Additionally, N-(3,4-dichlorophenyl)-3-fluorobenzenesulfonamide has a long shelf life, allowing it to be stored for extended periods of time. However, N-(3,4-dichlorophenyl)-3-fluorobenzenesulfonamide also has some limitations. It is highly toxic and must be handled with care. Additionally, its mechanism of action is not fully understood, making it difficult to predict its effects on living organisms.

Future Directions

There are several future directions for research on N-(3,4-dichlorophenyl)-3-fluorobenzenesulfonamide. One area of interest is its potential as a cancer treatment. Further research is needed to fully understand its mechanism of action and to determine its effectiveness in treating different types of cancer. Additionally, N-(3,4-dichlorophenyl)-3-fluorobenzenesulfonamide has been found to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases. Further research is needed to determine its effectiveness in treating these conditions. Finally, there is a need for research on the long-term effects of N-(3,4-dichlorophenyl)-3-fluorobenzenesulfonamide on living organisms, as well as its potential as a drug candidate.
In conclusion, N-(3,4-dichlorophenyl)-3-fluorobenzenesulfonamide, or N-(3,4-dichlorophenyl)-3-fluorobenzenesulfonamide, is a chemical compound that has gained significant attention in the field of scientific research. Its unique properties and potential applications make it a promising candidate for further research. By understanding its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research, we can gain a better understanding of this important compound.

Synthesis Methods

N-(3,4-dichlorophenyl)-3-fluorobenzenesulfonamide is synthesized through a multistep process that involves the reaction of 3,4-dichloroaniline with 3-fluorobenzenesulfonyl chloride. This reaction results in the formation of N-(3,4-dichlorophenyl)-3-fluorobenzenesulfonamide, which is then purified through recrystallization. The synthesis of N-(3,4-dichlorophenyl)-3-fluorobenzenesulfonamide is a complex process that requires careful attention to detail and precise measurements.

Scientific Research Applications

N-(3,4-dichlorophenyl)-3-fluorobenzenesulfonamide has been widely used in scientific research due to its unique properties. It is commonly used as a reagent in organic synthesis, particularly in the synthesis of sulfonamides. Additionally, N-(3,4-dichlorophenyl)-3-fluorobenzenesulfonamide has been found to exhibit antibacterial, antifungal, and antitumor properties. Its ability to inhibit the growth of cancer cells has made it a promising candidate for cancer treatment.